![molecular formula C17H17N3O B5671227 N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide](/img/structure/B5671227.png)
N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide, also known as BMA-10, is a benzimidazole derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. BMA-10 has been shown to exhibit a range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects.
Mechanism of Action
The exact mechanism of action of N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide is not fully understood, but it is believed to act on the GABAergic system. N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has been shown to increase the levels of GABA, an inhibitory neurotransmitter, in the brain. This may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and physiological effects:
N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has been shown to have a range of biochemical and physiological effects. In addition to its effects on the GABAergic system, N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has been found to modulate the activity of other neurotransmitters, including serotonin and dopamine. N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide is that it has been extensively studied in animal models, making it a well-characterized compound for use in laboratory experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide. One area of interest is its potential use in the treatment of mood disorders, such as anxiety and depression. Further studies on its mechanism of action may help to elucidate its effects on the GABAergic and other neurotransmitter systems. In addition, studies on the pharmacokinetics and toxicity of N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide may help to determine its potential as a therapeutic agent. Finally, the development of novel derivatives of N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide may lead to compounds with improved efficacy and reduced side effects.
Synthesis Methods
N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide can be synthesized using a multi-step process that involves the condensation of 2-methylbenzimidazole with benzyl bromide, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant effects in animal models of epilepsy, making it a promising candidate for the treatment of seizures. In addition, N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide has been found to have anxiolytic and antidepressant effects in animal models of anxiety and depression, respectively. These findings suggest that N-(1-benzyl-2-methyl-1H-benzimidazol-5-yl)acetamide may have potential applications in the treatment of mood disorders.
properties
IUPAC Name |
N-(1-benzyl-2-methylbenzimidazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12-18-16-10-15(19-13(2)21)8-9-17(16)20(12)11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYMAPSSHLMVZCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1CC3=CC=CC=C3)C=CC(=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>41.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49644435 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.